4,4,5,5,5-Pentafluoro-1-(thiophen-2-yl)pentane-1,3-dione
Overview
Description
Scientific Research Applications
Synthesis and Photophysical Properties
4,4,5,5,5-Pentafluoro-1-(thiophen-2-yl)pentane-1,3-dione is used in the synthesis of new tris(beta-diketonate)europium(III) complexes. These complexes are characterized by spectroscopic techniques and exhibit interesting structural properties and photoluminescence spectra with typical Eu(3+) red emissions (Ambili Raj, Biju, & Reddy, 2008). Another study utilized pentafluorinated β-diketone ligands to synthesize europium (III) complexes, showing strong red emissions and high photoluminescence properties (Wan, Lyu, Du, Wang, & Yin, 2018).
Structural and Thermal Properties
β-diketone derivatives, such as this compound, have been examined for their structural and thermal properties. Research includes the synthesis and characterization of various derivatives and their complexes, providing insights into their stability and phase transition temperatures (Mahmudov, Kopylovich, Luzyanin, Mizar, Silva, André, & Pombeiro, 2011).
Chemoselective Thioacetalization
Studies have explored the use of β-diketone derivatives in chemoselective thioacetalization. This involves converting selected aldehydes and ketones into dithioacetals under solvent-free conditions, demonstrating their potential in organic synthesis (Ouyang, Dong, Zheng, Yu, Liu, & Fu, 2006).
Volatility Studies of Metal Chelates
The volatility, thermal, and chemical stability of metal chelates of β-diketones, including this compound, have been examined. These studies are significant for understanding the properties of these complexes under various conditions (Dilli & Patsalides, 1976).
Nonlinear Optics and DFT Studies
Research has also been conducted on the nonlinear optical properties and density functional theory (DFT) calculations of certain β-diketone derivatives. This includes investigations into molecular geometries and electrostatic potentials, contributing to the field of materials science (Veeramanikandan, Sherine, Dhandapani, & Subashchandrabose, 2019).
Inhibition of Copper Corrosion
β-diketone derivatives have been explored as inhibitors for copper corrosion in acidic solutions. This research is crucial for understanding how these compounds can protect metals in corrosive environments (Fiala, Chibani, Darchen, Boulkamh, & Djebbar, 2007).
Mechanism of Action
The exact mechanism of action for PFNP depends on its specific application. For instance, in the study mentioned earlier, the luminescent behavior of PFNP was attributed to an efficient intramolecular energy transfer process from the silylated β-diketone to the central europium ion (Eu^3+), known as the “antenna effect” .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4,4,5,5,5-pentafluoro-1-thiophen-2-ylpentane-1,3-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F5O2S/c10-8(11,9(12,13)14)7(16)4-5(15)6-2-1-3-17-6/h1-3H,4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOXHEBGXSSPVQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)CC(=O)C(C(F)(F)F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40588675 | |
Record name | 4,4,5,5,5-Pentafluoro-1-(thiophen-2-yl)pentane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40588675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1994-18-9 | |
Record name | 4,4,5,5,5-Pentafluoro-1-(thiophen-2-yl)pentane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40588675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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